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Compound of Interest

Compound Name: 2-(Bromomethyl)thiolane

Cat. No.: B15323513

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-(Bromomethyl)thiolane, also known as 2-(bromomethyl)tetrahydrothiophene, is a saturated
heterocyclic compound with potential applications as a building block in organic synthesis,
particularly in the development of novel pharmaceutical agents and other functionalized
materials. Its structure, featuring a reactive bromomethyl group attached to a thiolane ring,
makes it a versatile intermediate for introducing the tetrahydrothiophene moiety into larger
molecules. This guide provides a summary of its known chemical properties, a detailed
hypothetical protocol for its synthesis, and an overview of its expected chemical reactivity.

Chemical Properties

Quantitative data for 2-(Bromomethyl)thiolane is not extensively reported in publicly available
literature. The following table summarizes the fundamental chemical identifiers for this
compound.[1]
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Property Value Source
CAS Number 53310-35-3 [1]
Molecular Formula CsH9BrS [1]
Molecular Weight 181.10 g/mol [1]
IUPAC Name 2-(bromomethyl)thiolane [1]
Boiling Point Not available

Melting Point Not available

Density Not available

Solubility Not available

Synthesis of 2-(Bromomethyl)thiolane

A plausible and commonly employed method for the synthesis of 2-(bromomethyl)thiolane

would involve the bromination of the corresponding primary alcohol, (tetrahydrothiophen-2-

yl)methanol. This transformation can be efficiently achieved using phosphorus tribromide

(PBrs).

Proposed Experimental Protocol: Synthesis from

(Tetrahydrothiophen-2-yl)methanol

This protocol is a standard procedure for the conversion of primary alcohols to alkyl bromides.

Materials:

Anhydrous diethyl ether

(Tetrahydrothiophen-2-yl)methanol

Phosphorus tribromide (PBrs)

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)
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e Anhydrous magnesium sulfate
e Round-bottom flask

e Dropping funnel

e Reflux condenser

e Magnetic stirrer

* Ice bath

e Separatory funnel

» Rotary evaporator
Procedure:

 In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve (tetrahydrothiophen-2-yl)methanol in anhydrous diethyl ether.

e Cool the solution in an ice bath with stirring.

o Slowly add phosphorus tribromide (1/3 molar equivalent) to the stirred solution via a
dropping funnel over a period of 30-60 minutes, ensuring the internal temperature remains
below 10 °C.

 After the addition is complete, remove the ice bath and allow the reaction mixture to warm to
room temperature.

o Gently reflux the mixture for 2-4 hours, monitoring the reaction progress by thin-layer
chromatography (TLC).

 After the reaction is complete, cool the mixture back to 0 °C in an ice bath.

o Slowly and carefully quench the reaction by the dropwise addition of water.
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» Transfer the mixture to a separatory funnel and wash sequentially with saturated sodium
bicarbonate solution, water, and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator.

e The crude 2-(bromomethyl)thiolane can be purified by vacuum distillation.

Starting Material

(Tetrahydrothiophen-2-yl)methanol in
Anhydrous Diethyl Ether

Reagents

Reaction
\

1. Cool to 0°C
2. Add PBrs dropwise
3. Reflux for 2-4 hours

Quenching & Extraction

Workup
y

1. Quench with water
2. Wash with NaHCOs, H20, Brine
3. Dry with MgSOa

Isolation

Purification

y

(Vacuum Distillation)

Pure Compound

Final Broduct

2-(Bromomethyl)thiolane
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Caption: Synthetic workflow for 2-(Bromomethyl)thiolane.

Chemical Reactivity

As a primary alkyl bromide, 2-(bromomethyl)thiolane is anticipated to be a versatile substrate
for nucleophilic substitution reactions. The carbon atom of the bromomethyl group is
electrophilic and will readily react with a variety of nucleophiles, leading to the displacement of
the bromide leaving group. This makes it a valuable intermediate for introducing the thiolane
moiety into more complex molecular architectures.

Nucleophilic Substitution Reactions

The general reaction scheme involves the attack of a nucleophile (Nu~) on the methylene
carbon, resulting in the formation of a new carbon-nucleophile bond and the departure of the
bromide ion.

Common nucleophiles that are expected to react with 2-(bromomethyl)thiolane include:
e Amines (R-NHz2): to form secondary amines.

o Azides (Ns™): to form organic azides, which can be further reduced to primary amines.
e Cyanides (CN™): to form nitriles, which can be hydrolyzed to carboxylic acids.

e Thiolates (RS™): to form thioethers.

o Alkoxides (RO™): to form ethers.

o Carboxylates (RCOO™): to form esters.

G-(Bromomethyl)thiolanaw»
Substituted Thiolane Derivative | - - Displacement , Bromide lon (Br-)
_________ »
Nucleophile (Nu~)
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Caption: General scheme for nucleophilic substitution.

Signaling Pathways and Biological Activity

There is no specific information available in the searched scientific literature regarding the
involvement of 2-(bromomethyl)thiolane in any signaling pathways or its specific biological
activities. Its utility in drug development would primarily be as a synthetic intermediate to
construct more complex molecules that may have biological targets.

Safety Information

Specific safety data for 2-(bromomethyl)thiolane is not readily available. However, based on
its structure as an alkyl bromide, it should be handled with caution in a well-ventilated fume
hood. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and
a lab coat, should be worn at all times. Alkylating agents are often toxic and can be irritants.

Conclusion

2-(Bromomethyl)thiolane is a potentially useful, yet under-documented, chemical
intermediate. While detailed experimental data on its physical properties are scarce, its
synthesis can be reasonably achieved through standard organic chemistry methods. Its
reactivity is predicted to be dominated by nucleophilic substitution, making it a valuable tool for
the introduction of the thiolane functional group in the synthesis of novel compounds for
pharmaceutical and materials science research. Further investigation into the specific
properties and reactions of this compound is warranted to fully explore its synthetic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of 2-(Bromomethyl)thiolane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15323513#2-bromomethyl-thiolane-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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